Cas no 2171937-11-2 (tert-butyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate)

• Product Name: tert-butyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate
• CAS No: 2171937-11-2
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 6415224
• PubChem ID: 165720795
• Update Time: 2025-06-08

tert-butyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate
• 2171937-11-2
• EN300-1450324

• Inchi： 1S/C15H20BrNO2/c1-14(2,3)19-13(18)15(8-12(17)9-15)10-4-6-11(16)7-5-10/h4-7,12H,8-9,17H2,1-3H3
• InChI Key： SCYATDVHWTZCLK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(=O)OC(C)(C)C)CC(C1)N

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate

tert-butyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate: A Comprehensive Overview

tert-butyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate (CAS No: 2171937-11-2) is a compound of significant interest in the field of organic chemistry and drug discovery. This compound, with its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and as a building block for more complex molecules. The cyclobutane ring system, combined with the tert-butyl and 4-bromophenyl substituents, makes this compound a versatile platform for further functionalization and exploration.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of tert-butyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate. Researchers have employed various strategies, including ring-closing metathesis and asymmetric catalysis, to construct the cyclobutane core with high precision. These methods not only enhance the yield but also allow for greater control over stereochemistry, which is critical for exploring the compound's biological activity.

The presence of the amino group in the structure introduces additional functional diversity to this compound. This group can participate in hydrogen bonding, making it a valuable moiety in drug design for targeting specific biological receptors. Moreover, the 4-bromophenyl substituent adds electronic complexity to the molecule, potentially influencing its reactivity and bioavailability.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. These compounds often exhibit unique pharmacokinetic profiles due to their compact and rigid structures. For instance, tert-butyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate has shown promise as a lead compound in anti-inflammatory and anticancer drug development. Its ability to modulate key cellular pathways makes it a compelling candidate for further preclinical evaluation.

The synthesis of tert-butyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate involves a series of well-established organic reactions. The starting materials are typically derived from readily available reagents, ensuring scalability and cost-effectiveness. The use of protecting groups during the synthesis ensures that sensitive functional groups remain intact throughout the reaction sequence.

In terms of applications, this compound serves as a valuable intermediate in the construction of more complex molecules. Its ability to undergo further functionalization at multiple positions makes it an attractive starting point for diversifying chemical libraries. Researchers have exploited this versatility to generate analogs with enhanced bioactivity and selectivity.

The biological evaluation of tert-butyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate has revealed interesting insights into its pharmacological properties. Preclinical studies suggest that it exhibits moderate activity against various cancer cell lines, potentially through mechanisms involving apoptosis induction or inhibition of key enzymes involved in cell proliferation.

As research on this compound continues, there is growing interest in exploring its potential as a therapeutic agent or as a precursor for drug candidates with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinical trials.

In conclusion, tert-butyl 3-amino-1-(4-bromophenyl)cyclobutane-1-carboxylate (CAS No: 2171937-11-2) stands out as a significant molecule in contemporary organic chemistry due to its structural diversity and promising biological properties. With ongoing advancements in synthetic techniques and biological screening methodologies, this compound is poised to play an increasingly important role in drug discovery and development.